Cas no 2418678-33-6 (5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate)

• Product Name: 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate
• CAS No: 2418678-33-6
• MF: C₁₂H₁₅FN₂O₅S
• MW: 318.321305513382
• CID: 5669121
• PubChem ID: 165770888
• Update Time: 2025-07-17

5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 5-[(2,3-dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate
• EN300-26690077
• 2418678-33-6
• 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H15FN2O5S/c1-8-12(2,3-4-19-8)15-11(16)9-5-10(7-14-6-9)20-21(13,17)18/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： KWSQMIWOOPUGOQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(NC1(C)CCOC1C)=O)F

Computed Properties

• Exact Mass: 318.06857092g/mol
• Monoisotopic Mass: 318.06857092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Additional information on 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

Recent Advances in the Study of 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate (CAS: 2418678-33-6)

In recent years, the compound 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate (CAS: 2418678-33-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfurofluoridate moiety and pyridine-carbamoyl scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as flow chemistry and microwave-assisted synthesis to achieve higher efficiency and scalability. The compound's structural complexity, particularly the sulfurofluoridate group, poses challenges in synthesis, but recent breakthroughs have addressed these issues through the development of novel protecting group strategies and catalytic methods. These advancements are critical for enabling large-scale production and further pharmacological evaluation.

Biological studies have revealed that 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively target and modulate key signaling molecules, such as kinases and phosphatases, which are implicated in chronic inflammatory diseases. Furthermore, the compound's unique chemical structure allows for enhanced membrane permeability and intracellular stability, making it a promising candidate for oral administration. These findings have spurred interest in its potential as a lead compound for developing new anti-inflammatory therapeutics.

In addition to its enzyme inhibitory properties, recent research has explored the compound's utility in targeted drug delivery systems. By conjugating 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate with nanoparticles or antibody-drug conjugates (ADCs), scientists have achieved improved specificity and reduced off-target effects. Preliminary in vivo studies in animal models have shown enhanced tumor accumulation and reduced systemic toxicity, highlighting its potential in oncology applications. These results underscore the versatility of this compound beyond its primary pharmacological activities.

Despite these promising developments, challenges remain in the clinical translation of 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate. Issues such as metabolic stability, potential off-target interactions, and formulation optimization need to be addressed in future studies. Ongoing research is focusing on structure-activity relationship (SAR) studies to refine the compound's properties and mitigate these limitations. Collaborative efforts between academia and industry are essential to accelerate its progression from bench to bedside.

In conclusion, 5-[(2,3-Dimethyloxolan-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate (CAS: 2418678-33-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse biological activities, position it as a valuable tool for drug discovery and development. Continued exploration of its mechanisms of action and therapeutic potential will undoubtedly contribute to advancements in the treatment of inflammatory diseases and cancer. This research brief serves as a foundation for further investigation and collaboration in this exciting field.